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Compound of Interest

Compound Name: Allyloxy propanol

Cat. No.: B3427768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Propylene glycol allyl ether, identified by CAS number 1331-17-5, is a bifunctional organic

compound belonging to the class of propylene glycol ethers.[1][2] It possesses both an ether

linkage and a terminal allyl group, imparting it with versatile chemical reactivity.[1] This

technical guide provides a comprehensive overview of the characterization and available data

for Propylene glycol allyl ether, with a focus on its physicochemical properties, toxicological

profile, and relevant experimental methodologies.

Chemical Identification and Properties
Propylene glycol allyl ether is a clear, colorless liquid.[1][2] It is also known by several

synonyms, including (2-Propenyloxy)propanol, Allyl ether of propylene glycol, and Propylene

glycol monoallyl ether.[1][2]
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Property Value Reference

CAS Number 1331-17-5 [1]

Molecular Formula C₆H₁₂O₂ [1]

Molecular Weight 116.16 g/mol [1]

Boiling Point 157.22°C (rough estimate) [1]

Density 0.9548 g/cm³ (rough estimate) [1]

Flash Point 118°C [1]

Vapor Pressure 0.000837 mmHg at 25°C [1]

Refractive Index 1.4030 (estimate) [1]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of Propylene glycol allyl ether

(CAS 1331-17-5) is not readily available in the reviewed literature, a general method for the

preparation of propylene glycol monoalkyl ethers involves the reaction of propylene oxide with

the corresponding alcohol in the presence of a catalyst.[3][4][5][6][7][8]

General Synthesis of Propylene Glycol Monoalkyl Ethers
This process typically involves the reaction of propylene oxide with an alcohol under alkaline or

acidic catalysis.[3][4][8] For the synthesis of Propylene glycol allyl ether, allyl alcohol would be

the starting alcohol. The reaction mixture is generally heated, and upon completion, the product

is purified by distillation.[4][5]

Analytical Characterization: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a primary method for the identification and quantification of propylene glycol ethers in

various matrices.[9][10][11][12]
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Sample Preparation: Biological samples may require derivatization prior to analysis.

Environmental samples like water may be analyzed directly, while air samples require

collection on an adsorbent followed by extraction.[9]

Gas Chromatography (GC): A capillary column, such as one with a cyanopropylphenyl-based

stationary phase, is often used for the separation of glycol ether isomers.[10][11] The GC

oven temperature is programmed to ensure the separation of the analytes.

Mass Spectrometry (MS): The separated compounds are introduced into a mass

spectrometer for detection and identification based on their mass spectra.[10]

Toxicological Data and Biological Activity
Propylene glycol allyl ether is reported to have low acute oral toxicity, with an LD50 in female

rats in the range of 1 to 2 g/kg.[1] It is considered a mucous membrane and severe eye irritant.

[2] High-dose animal studies have indicated that it can cause central nervous system

depression.[1][2]

Summary of Toxicological Data
Endpoint Observation Reference

Acute Oral Toxicity (Rat) LD50: 1-2 g/kg [1]

Irritation
Mucous membrane and severe

eye irritant
[2]

Neurotoxicity
Causes CNS depression in

high-dose animal studies
[1][2]

Signaling and Metabolic Pathways
The toxicity of propylene glycol ethers is linked to their metabolism. Propylene glycol ethers

exist as α- and β-isomers. The β-isomer can be oxidized by alcohol dehydrogenase (ADH) and

aldehyde dehydrogenase (ALDH) to form potentially neurotoxic alkoxy propionic acids.[13][14]

[15]

Experimental Workflow for Neurotoxicity Assessment
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Recent studies have employed multi-omic approaches using human BrainSphere models to

investigate the neurotoxicity of propylene glycol ethers.[13][16]

Conclusion
Propylene glycol allyl ether (CAS 1331-17-5) is a versatile chemical with documented industrial

applications. This guide has summarized its key physicochemical properties, toxicological

information, and relevant analytical methodologies. The primary toxicological concern is related

to the metabolic formation of alkoxy propionic acids, which have been linked to neurotoxicity.

Further research employing advanced methodologies, such as multi-omics on complex in vitro

models, will be crucial for a more in-depth understanding of its biological effects and for

informing risk assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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